1-(4-Amino-3-(difluoromethoxy)phenyl)-3-bromopropan-2-one

• Molecular Formula: C10H10BrF2NO2
• Molecular Weight: 294.09 g/mol
• IUPAC Name: 1-[4-amino-3-(difluoromethoxy)phenyl]-3-bromopropan-2-one
• InChI: InChI=1S/C10H10BrF2NO2/c11-5-7(15)3-6-1-2-8(14)9(4-6)16-10(12)13/h1-2,4,10H,3,5,14H2
• InChI Key: WCZUVYJVCFRXPZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1CC(=O)CBr)OC(F)F)N

Description

1-(4-Amino-3-(difluoromethoxy)phenyl)-3-bromopropan-2-one is a brominated ketone derivative featuring a phenyl ring substituted with an amino group (para position) and a difluoromethoxy group (meta position). Its molecular formula is C₁₀H₉BrF₂NO₂, with a molar mass of 298.09 g/mol.

Comparison with Similar Compounds

1-(2-Amino-3-(trifluoromethoxy)phenyl)-3-bromopropan-2-one

Molecular Formula: C₁₀H₉BrF₃NO₂ Molar Mass: 312.08 g/mol Key Differences:

• Substituent Position: The amino and trifluoromethoxy groups are located at the 2- and 3-positions of the phenyl ring, respectively, compared to the 4- and 3-positions in the target compound.
• Electron-Withdrawing Effects : The trifluoromethoxy group (-OCF₃) is more electron-withdrawing than the difluoromethoxy group (-OCHF₂), which may reduce the electron density of the aromatic ring and alter reactivity in electrophilic substitution reactions .
• Applications : Both compounds are used as intermediates in drug synthesis, but the trifluoromethoxy derivative’s stronger electron-withdrawing nature may favor stability in harsh reaction conditions.

2-Bromo-1-(4-methylphenyl)-3-phenyl-prop-2-en-1-one

Molecular Formula : C₁₆H₁₃BrO
Molar Mass : 313.18 g/mol
Key Differences :

• Backbone Structure: Features a propenone (α,β-unsaturated ketone) system instead of a propan-2-one, enabling conjugation between the carbonyl and double bond.
• Substituents: Lacks amino or alkoxy groups, reducing polarity compared to the target compound.
• Synthesis: Prepared via bromination of a propenone precursor, followed by elimination reactions, whereas the target compound likely requires halogenation of a pre-functionalized phenylpropanone .

(2E)-3-(Dimethylamino)-1-(4-fluorophenyl)prop-2-en-1-one

Molecular Formula: C₁₁H₁₂FNO Molar Mass: 193.22 g/mol Key Differences:

• Functional Groups: Contains a dimethylamino group and fluorophenyl ring but lacks bromine.
• Applications : Primarily used to synthesize heterocycles (e.g., pyrazoles, pyrimidines), whereas brominated analogs like the target compound are tailored for cross-coupling or halogen-retentive drug scaffolds .

Comparative Data Table

Compound Name	Molecular Formula	Molar Mass (g/mol)	Key Substituents	Applications
1-(4-Amino-3-(difluoromethoxy)phenyl)-3-bromopropan-2-one	C₁₀H₉BrF₂NO₂	298.09	4-NH₂, 3-OCHF₂, 3-Br	Drug intermediates, electrophilic reagents
1-(2-Amino-3-(trifluoromethoxy)phenyl)-3-bromopropan-2-one	C₁₀H₉BrF₃NO₂	312.08	2-NH₂, 3-OCF₃, 3-Br	Stable intermediates for fluorinated APIs
2-Bromo-1-(4-methylphenyl)-3-phenyl-prop-2-en-1-one	C₁₆H₁₃BrO	313.18	4-CH₃, 3-Ph, α,β-unsaturated ketone	Lipophilic scaffolds, materials science
(2E)-3-(Dimethylamino)-1-(4-fluorophenyl)prop-2-en-1-one	C₁₁H₁₂FNO	193.22	4-F, β-dimethylamino enone	Heterocycle synthesis, ligand design

Research Findings and Reactivity Insights

• Electrophilic Reactivity: The bromine in the target compound facilitates nucleophilic substitutions (e.g., Suzuki coupling), while the amino group enables diazotization or acylation .
• Solubility : The difluoromethoxy group improves aqueous solubility compared to trifluoromethoxy analogs, as -OCHF₂ is less hydrophobic than -OCF₃ .
• Stability: Brominated propanones are generally stable under inert conditions but may degrade via dehalogenation in reducing environments.